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Compound of Interest

Compound Name: CEP-37440

Cat. No.: B8055494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CEP-37440 is a potent and selective dual inhibitor of Focal Adhesion Kinase (FAK) and

Anaplastic Lymphoma Kinase (ALK)[1][2][3][4]. Due to its therapeutic potential in oncology,

precise and reproducible preparation of this compound for in vitro and in vivo studies is critical.

[3] This document provides detailed application notes and protocols for the solubilization and

preparation of CEP-37440 in Dimethyl Sulfoxide (DMSO), a common solvent for this

compound.

Chemical Properties
Property Value

Molecular Formula C₃₀H₃₈ClN₇O₃

Molecular Weight 580.1 g/mol

CAS Number 1391712-60-9

Physical Appearance Solid

Storage
Store powder at -20°C for up to 3 years. Store

solutions in DMSO at -80°C for up to 1 year.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8055494?utm_src=pdf-interest
https://www.benchchem.com/product/b8055494?utm_src=pdf-body
https://www.apexbt.com/cep-37440.html
https://www.caymanchem.com/product/21278/cep-37440
https://pubchem.ncbi.nlm.nih.gov/compound/Cep-37440
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=similarity&ligandId=9698
https://pubchem.ncbi.nlm.nih.gov/compound/Cep-37440
https://www.benchchem.com/product/b8055494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility of CEP-37440 in DMSO
The solubility of CEP-37440 in DMSO can vary, and several suppliers report different values. It

is recommended to use newly opened, anhydrous DMSO for optimal solubility, as DMSO is

hygroscopic and the presence of water can affect solubility. Gentle warming and sonication can

aid in dissolution.

Supplier/Source
Reported Solubility
in DMSO

Molar
Concentration
(approx.)

Notes

MedchemExpress 100 mg/mL 172.38 mM

Ultrasonic assistance

is recommended.

Hygroscopic nature of

DMSO noted.

Cayman Chemical 30 mg/mL 51.71 mM -

APExBIO ≥9.25 mg/mL ≥15.94 mM
Gentle warming is

suggested.

TargetMol 2.2 mg/mL 3.79 mM
Sonication is

recommended.

Research Article 1 mg/mL and 10 mM 1.72 mM and 10 mM

Used for in vitro

metabolic stability

studies.

Experimental Protocols
Preparation of a 10 mM CEP-37440 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro assays.

Materials:

CEP-37440 powder
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Aliquoting: Before opening, briefly centrifuge the vial of CEP-37440 powder to ensure all the

product is at the bottom.

Weighing: Carefully weigh out the desired amount of CEP-37440 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution, weigh out 5.801 mg

of CEP-37440 (Molecular Weight = 580.1 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For 5.801 mg,

add 1 mL of DMSO.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming (e.g., in a 37°C water bath) can also be applied if necessary.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the solution

through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Workflow for CEP-37440 Stock Solution Preparation
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Preparation

Dissolution

Final Steps

Weigh CEP-37440 Powder

Add Anhydrous DMSO

Vortex

Sonicate (if needed)

Warm Gently (if needed)

Sterile Filter (optional)

Aliquot

Store at -20°C or -80°C
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Caption: Workflow for preparing a CEP-37440 stock solution in DMSO.
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Signaling Pathway of CEP-37440
CEP-37440 exerts its effects by dually inhibiting FAK and ALK, which are key kinases in cell

signaling pathways involved in cell proliferation, survival, and migration.
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Caption: CEP-37440 dually inhibits FAK and ALK signaling pathways.

Safety Precautions
CEP-37440 is a potent bioactive compound. Handle with appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses. All handling should be

performed in a well-ventilated area or a chemical fume hood. Refer to the manufacturer's

Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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